Cas no 2228948-67-0 (tert-butyl 2-{1-(aminomethyl)cyclopropylmethyl}-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-{1-(aminomethyl)cyclopropylmethyl}-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2228948-67-0
• MF: C₁₇H₃₂N₂O₂
• MW: 296.448184967041
• CID: 5943522
• PubChem ID: 165831815
• Update Time: 2025-05-20

tert-butyl 2-{1-(aminomethyl)cyclopropylmethyl}-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{1-(aminomethyl)cyclopropylmethyl}-5,5-dimethylpiperidine-1-carboxylate
• 2228948-67-0
• tert-butyl 2-{[1-(aminomethyl)cyclopropyl]methyl}-5,5-dimethylpiperidine-1-carboxylate
• EN300-2001749

• Inchi： 1S/C17H32N2O2/c1-15(2,3)21-14(20)19-12-16(4,5)7-6-13(19)10-17(11-18)8-9-17/h13H,6-12,18H2,1-5H3
• InChI Key： RQXYUXNOKOTSFW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1CC1(CN)CC1)=O

Computed Properties

• Exact Mass: 296.246378268g/mol
• Monoisotopic Mass: 296.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-{1-(aminomethyl)cyclopropylmethyl}-5,5-dimethylpiperidine-1-carboxylate

Comprehensive Guide to tert-butyl 2-{1-(aminomethyl)cyclopropylmethyl}-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228948-67-0)

tert-butyl 2-{1-(aminomethyl)cyclopropylmethyl}-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228948-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the cyclopropylmethyl and piperidine moieties, make it a valuable building block in drug discovery and development.

The molecular structure of tert-butyl 2-{1-(aminomethyl)cyclopropylmethyl}-5,5-dimethylpiperidine-1-carboxylate includes a tert-butyl group, which enhances its stability and solubility in organic solvents. The presence of the aminomethyl functionality allows for further derivatization, making it a versatile reagent in synthetic chemistry. Researchers often inquire about its synthesis methods, purification techniques, and applications in medicinal chemistry, reflecting its growing importance in the field.

One of the most searched topics related to this compound is its role in the development of central nervous system (CNS) drugs. The piperidine ring is a common motif in many CNS-active compounds, and the incorporation of the cyclopropylmethyl group can influence the pharmacokinetic properties of the resulting molecules. This has led to increased interest in tert-butyl 2-{1-(aminomethyl)cyclopropylmethyl}-5,5-dimethylpiperidine-1-carboxylate as a potential intermediate for novel therapeutics targeting neurological disorders.

Another area of interest is the compound's stability under various conditions. Researchers frequently search for information on its storage recommendations, handling precautions, and compatibility with other reagents. Proper storage in a cool, dry place under inert atmosphere is recommended to maintain its integrity. Additionally, its solubility profile in common organic solvents like dichloromethane, ethanol, and acetonitrile is often discussed in scientific forums.

The synthetic utility of tert-butyl 2-{1-(aminomethyl)cyclopropylmethyl}-5,5-dimethylpiperidine-1-carboxylate extends to its use in peptide coupling reactions and cross-coupling chemistry. Its carboxylate group can be easily activated for amide bond formation, while the aminomethyl group can participate in reductive amination or other functionalization reactions. These properties make it a valuable tool for chemists working on complex molecule synthesis.

In recent years, there has been a surge in searches related to the scalability of its synthesis and commercial availability. Many pharmaceutical companies and academic labs are looking for reliable suppliers of high-purity tert-butyl 2-{1-(aminomethyl)cyclopropylmethyl}-5,5-dimethylpiperidine-1-carboxylate to support their research programs. The compound's price trends and bulk purchase options are also common queries among procurement specialists.

Environmental and regulatory considerations are another hot topic. Researchers are increasingly interested in the green chemistry aspects of its synthesis and the potential for waste reduction during production. The compound's biodegradability and ecotoxicological profile are also subjects of ongoing investigation, reflecting the broader trend toward sustainable chemical practices.

For those working in analytical chemistry, the characterization of tert-butyl 2-{1-(aminomethyl)cyclopropylmethyl}-5,5-dimethylpiperidine-1-carboxylate is a frequent point of discussion. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis are commonly employed to verify its purity and identity. The compound's spectral data and chromatographic behavior are often shared in research publications and technical datasheets.

Looking ahead, the demand for tert-butyl 2-{1-(aminomethyl)cyclopropylmethyl}-5,5-dimethylpiperidine-1-carboxylate is expected to grow as its applications in drug discovery expand. Its unique combination of structural features makes it a promising candidate for the development of new small molecule therapeutics and bioconjugates. Researchers continue to explore its potential in addressing unmet medical needs, particularly in the areas of neurology and oncology.

In conclusion, tert-butyl 2-{1-(aminomethyl)cyclopropylmethyl}-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228948-67-0) represents a fascinating and versatile compound with broad utility in modern chemical research. Its structural complexity, synthetic accessibility, and potential therapeutic applications make it a subject of ongoing interest across multiple scientific disciplines. As research progresses, we can anticipate new discoveries and innovations stemming from this remarkable molecule.